8-(4-ethoxybenzoyl)-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione

Specification

• CAS No.: 1021067-00-4
• Molecular Formula: C23H24FN3O4
• Molecular Weight: 425.46
• IUPAC Name: 8-(4-ethoxybenzoyl)-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione
• Standard InChI: InChI=1S/C23H24FN3O4/c1-2-31-19-9-5-17(6-10-19)20(28)26-13-11-23(12-14-26)21(29)27(22(30)25-23)15-16-3-7-18(24)8-4-16/h3-10H,2,11-15H2,1H3,(H,25,30)
• Standard InChI Key: HLBFLQQIADMQDI-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C(=O)N2CCC3(CC2)C(=O)N(C(=O)N3)CC4=CC=C(C=C4)F

Introduction

8-(4-ethoxybenzoyl)-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione is a complex organic compound belonging to the class of spiro compounds. It features a triazaspiro framework, which contributes to its unique chemical properties and potential biological activities. This compound is of interest in various fields of research, particularly in medicinal chemistry, due to its structural characteristics and functional groups.

Structural Features and Classification

• Molecular Structure: The compound's molecular structure includes a triazaspiro framework, which is a key feature distinguishing it from other organic compounds. The presence of ethoxy and fluorophenyl groups further categorizes it within substituted aromatic compounds.

• Functional Groups: The compound contains several functional groups, including carbonyl and amine groups, which are crucial for its chemical reactivity and potential biological interactions.

Synthesis and Reaction Conditions

The synthesis of 8-(4-ethoxybenzoyl)-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione typically involves multi-step organic reactions. These reactions require careful control of conditions such as temperature, solvent choice, and reaction time to ensure high yields and purity of the final product.

Reaction Conditions	Importance
Temperature	Controls reaction rate and selectivity.
Solvent Choice	Influences reaction rate and product solubility.
Reaction Time	Affects yield and purity of the final product.

Analytical Techniques for Characterization

Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are commonly used to confirm the structure of synthesized compounds. These methods provide detailed information about the molecular structure and purity.

Technique	Purpose
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural elucidation and confirmation.
Mass Spectrometry (MS)	Molecular weight determination and purity assessment.

Potential Applications and Biological Activities

While specific biological activities of 8-(4-ethoxybenzoyl)-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione are not extensively documented, its structural features suggest potential applications in medicinal chemistry. Experimental studies, including binding affinity studies and cellular assays, would be necessary to elucidate its precise mechanism of action.